Cas no 86364-02-5 (Methanesulfonic acid, trifluoro-, 2,6-dimethylphenyl ester)

Methanesulfonic acid, trifluoro-, 2,6-dimethylphenyl ester structure
86364-02-5 structure
Product Name:Methanesulfonic acid, trifluoro-, 2,6-dimethylphenyl ester
CAS No:86364-02-5
MF:C9H9F3O3S
MW:254.226172208786
CID:661874
PubChem ID:11043286
Update Time:2025-04-19

Methanesulfonic acid, trifluoro-, 2,6-dimethylphenyl ester Chemical and Physical Properties

Names and Identifiers

    • Methanesulfonic acid, trifluoro-, 2,6-dimethylphenyl ester
    • (2,6-dimethylphenyl) trifluoromethanesulfonate
    • 2,5-dimethylphenyl triflate
    • 2,6-dimethylphenyl triflate
    • 2,6-dimethylphenyl trifluoromethanesulfonate
    • 2,6-dimethylphenyl trifluoromethanesulphonate
    • 2,6-dimethylphenyltrifluoromethylsulfonate
    • 86364-02-5
    • ALJAHPWNRXXSSU-UHFFFAOYSA-N
    • SCHEMBL1132630
    • DTXSID40453117
    • Inchi: 1S/C9H9F3O3S/c1-6-4-3-5-7(2)8(6)15-16(13,14)9(10,11)12/h3-5H,1-2H3
    • InChI Key: ALJAHPWNRXXSSU-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)(=O)(=O)OC1C(C)=CC=CC=1C

Computed Properties

  • Exact Mass: 254.02200
  • Monoisotopic Mass: 254.02244980g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 51.8Ų

Experimental Properties

  • PSA: 51.75000
  • LogP: 3.61260
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd